Cas no 1160949-99-4 (3-BroMoquinolin-7-ol)

• Product Name: 3-BroMoquinolin-7-ol
• CAS No: 1160949-99-4
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD18413578
• CID: 1016093
• PubChem ID: 136018922
• Update Time: 2025-04-20

3-BroMoquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromoquinolin-7-ol
• 3-bromo-1H-quinolin-7-one
• 7-Quinolinol, 3-bromo-
• AK128382
• 3-Bromo-7-quinolinol
• 3-Bromo-7-hydroxyquinoline
• 3-Bromoquinolin-7(1H)-one
• FCH1373912
• AB0047239
• ST24041983
• CID 136018922
• DS-5854
• DB-204495
• 3-bromo-quinolin-7-ol
• A850673
• MFCD18413578
• DTXSID40728231
• AKOS022185487
• 1160949-99-4
• SCHEMBL791361
• SCHEMBL3371454
• AMY16291
• SB71469
• CS-0041973
• 3-BroMoquinolin-7-ol

• MDL： MFCD18413578
• Inchi： 1S/C9H6BrNO/c10-7-3-6-1-2-8(12)4-9(6)11-5-7/h1-5,12H
• InChI Key： CFJJZVMYMPQIRD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=CC2=C1)O

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.705±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±22.0 °C(Predicted)
• pka: 8.54±0.40(Predicted)

3-BroMoquinolin-7-ol Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines